Cas no 274-78-2 (Imidazo[1,2-c]pyrimidine)
Imidazo[1,2-c]pyrimidine is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system. This scaffold is of significant interest in medicinal chemistry due to its structural similarity to purine bases, enabling interactions with biological targets. Its rigid, planar structure enhances binding affinity, making it a valuable intermediate in the synthesis of pharmaceuticals, particularly kinase inhibitors and antiviral agents. The compound's synthetic versatility allows for diverse functionalization, facilitating the development of tailored derivatives with optimized pharmacokinetic properties. Its stability under physiological conditions further supports its utility in drug discovery. Imidazo[1,2-c]pyrimidine derivatives are actively explored for their potential in treating cancers, inflammatory diseases, and infections.
![Imidazo[1,2-c]pyrimidine structure](https://ossimg.kuujia.com/scimg/500/274-78-2x500.png)
Imidazo[1,2-c]pyrimidine structure
Product Name:Imidazo[1,2-c]pyrimidine
CAS No:274-78-2
MF:C6H5N3
MW:119.124000310898
MDL:MFCD09995724
CID:262030
PubChem ID:9548860
Update Time:2025-06-07
Imidazo[1,2-c]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-c]pyrimidine
- 1,3a,5-Triazainden
- 1,3a,5-Triazaindene
- 1,5-Diazaindolizin
- 1,6-Diazaindolizine
- 6-Azapyrimidazole
- AB55782
- Q27116602
- AKOS006313561
- CHEBI:35874
- Z1198268810
- SCHEMBL63709
- C74426
- CS-0160283
- MFCD09995724
- DTXSID10429541
- AMY15898
- 274-78-2
- AS-58155
- Imidazo(1,2-c)pyrimidine
- DB-351702
- DTXCID00380374
-
- MDL： MFCD09995724
- Inchi： 1S/C6H5N3/c1-2-7-5-9-4-3-8-6(1)9/h1-5H
- InChI Key： PQWQQQGKMHENOC-UHFFFAOYSA-N
- SMILES： N12C=NC=CC1=NC=C2
Computed Properties
- Exact Mass: 119.04800
- Monoisotopic Mass: 119.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2
- XLogP3: 1.1
Experimental Properties
- PSA: 30.19000
- LogP: 0.72930
Imidazo[1,2-c]pyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Imidazo[1,2-c]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CZ557-100mg |
Imidazo[1,2-c]pyrimidine |
274-78-2 | 95+% | 100mg |
1555CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CZ557-250mg |
Imidazo[1,2-c]pyrimidine |
274-78-2 | 95+% | 250mg |
3424CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CZ557-50mg |
Imidazo[1,2-c]pyrimidine |
274-78-2 | 95+% | 50mg |
856.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CZ557-200mg |
Imidazo[1,2-c]pyrimidine |
274-78-2 | 95+% | 200mg |
2145.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CZ557-1g |
Imidazo[1,2-c]pyrimidine |
274-78-2 | 95+% | 1g |
6442.0CNY | 2021-07-12 | |
| Chemenu | CM415829-250mg |
imidazo[1,2-c]pyrimidine |
274-78-2 | 95%+ | 250mg |
$419 | 2024-07-28 | |
| Chemenu | CM415829-1g |
imidazo[1,2-c]pyrimidine |
274-78-2 | 95%+ | 1g |
$974 | 2024-07-28 | |
| Chemenu | CM415829-5g |
imidazo[1,2-c]pyrimidine |
274-78-2 | 95%+ | 5g |
$3085 | 2024-07-28 | |
| abcr | AB538910-250 mg |
Imidazo[1,2-c]pyrimidine; . |
274-78-2 | 250MG |
€572.10 | 2023-04-14 | ||
| abcr | AB538910-1 g |
Imidazo[1,2-c]pyrimidine; . |
274-78-2 | 1g |
€1,302.20 | 2023-04-14 |
Imidazo[1,2-c]pyrimidine Related Literature
-
Jung Pyo Kwak,Pham Duy Quang Dao,Nam Sik Yoon,Chan Sik Cho RSC Adv. 2021 11 21367
-
Xianwei Li,Tianzhang Wang,Yu-Jing Lu,Shaomin Ji,Yanping Huo,Bifu Liu Org. Biomol. Chem. 2018 16 7143
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3. Preparation of imidazo[1,2-c]pyrimidinones from a chloropyrimidine and an electron poor ω-allylic amineFrances Heaney,Sharon Bourke,Cathriona Burke,Desmond Cunningham,Patrick McArdle J. Chem. Soc. Perkin Trans. 1 1998 2255
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Zhong-Wei Hou,Zhong-Yi Mao,Hai-Chao Xu Org. Biomol. Chem. 2021 19 8789
-
Kristof T. J. Loones,Bert U. W. Maes,Roger A. Dommisse,Guy L. F. Lemière Chem. Commun. 2004 2466
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